
Personal protective equipment for handling
Succinic acid-mono-N-phenylsulfonylamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Succinic acid-mono-N-

phenylsulfonylamide

Cat. No.: B561288 Get Quote

Essential Safety and Handling Guide for Succinic
Acid-Mono-N-Phenylsulfonylamide
This guide provides immediate safety, handling, and disposal protocols for Succinic acid-
mono-N-phenylsulfonylamide (CAS No. 100462-43-9) to ensure the safety of researchers,

scientists, and drug development professionals. Given the absence of a comprehensive Safety

Data Sheet (SDS), this information is based on the available GHS hazard classifications and

general best practices for handling sulfonylamide compounds.

Hazard Identification and Personal Protective Equipment
(PPE)
Succinic acid-mono-N-phenylsulfonylamide is classified with the following GHS Hazard

Statements, indicating potential health risks upon exposure.

Table 1: GHS Hazard Classification
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Hazard Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Specifications

Eye Protection
Safety goggles with side-

shields

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[1]

Hand Protection Chemical-impermeable gloves

Inspected before use and

compliant with EU Directive

89/686/EEC and the standard

EN 374.[1]

Body Protection Laboratory coat
Standard lab coat for minor

tasks.

Impervious and flame-resistant

clothing

Recommended for larger

quantities or when there is a

risk of significant exposure.[1]

Respiratory Protection Full-face respirator

To be used if exposure limits

are exceeded or if irritation is

experienced.[1]

Operational and Disposal Plans
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Adherence to proper operational and disposal procedures is critical for laboratory safety and

environmental compliance.

Handling Protocol
Engineering Controls: Always handle Succinic acid-mono-N-phenylsulfonylamide in a

well-ventilated area, preferably within a chemical fume hood to minimize the inhalation of

dust or vapors.[1][2]

Personal Protective Equipment (PPE) Inspection: Before starting any work, thoroughly

inspect all PPE for any signs of damage or wear.

Weighing and Transfer: When weighing or transferring the solid compound, take care to

avoid the formation of dust.[1]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.[1]

For solid spills, carefully sweep or scoop the material to avoid generating dust.[1] Absorb

liquid spills with a non-combustible material.[1] All spill cleanup materials should be treated

as hazardous waste.

Disposal Plan
Treat Succinic acid-mono-N-phenylsulfonylamide and any contaminated materials as

hazardous waste.[2][3]

Waste Segregation: Do not mix this chemical waste with other waste streams.[2]

Containerization:

Solid Waste: Collect the solid compound and any contaminated items (e.g., gloves,

weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

[1]

Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and clearly

labeled hazardous waste container.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_8_Fluoroisoquinoline_5_sulfonamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_8_Fluoroisoquinoline_5_sulfonamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_N_Dimethylphenothiazine_2_sulphonamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_8_Fluoroisoquinoline_5_sulfonamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: All waste containers must be clearly marked with "Hazardous Waste" and the full

chemical name, "Succinic acid-mono-N-phenylsulfonylamide".[2]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[2]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste management company.[1]

Visual Guides
Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of personal protective equipment when handling Succinic acid-mono-N-
phenylsulfonylamide.

Hazard Assessment

PPE Selection

Start: Handling
Succinic acid-mono-N-phenylsulfonylamide

Assess Risk of Exposure
(Quantity, Dust/Aerosol Generation)
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High

Standard PPE:
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- Impervious Clothing
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- Full-Face Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling Succinic acid-mono-N-phenylsulfonylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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